Cas no 1999983-61-7 (4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde)

• Product Name: 4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde
• CAS No: 1999983-61-7
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6028860
• PubChem ID: 165747708
• Update Time: 2025-10-28

4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde
• 1999983-61-7
• EN300-1196869
• 4-[(4-methylpiperidin-1-yl)methyl]thiophene-2-carbaldehyde

• Inchi： 1S/C12H17NOS/c1-10-2-4-13(5-3-10)7-11-6-12(8-14)15-9-11/h6,8-10H,2-5,7H2,1H3
• InChI Key： JJLWRMBGYIHUQB-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)CN1CCC(C)CC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.6Ų

Additional information on 4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde

4-(4-Methylpiperidin-1-yl)methylthiophene-2-carbaldehyde: A Comprehensive Overview

4-(4-Methylpiperidin-1-yl)methylthiophene-2-carbaldehyde, identified by the CAS number 1999983-61-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials synthesis. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with bio-based systems.

The molecular structure of 4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde is characterized by a thiophene ring fused with a methyl-substituted piperidine group and an aldehyde functional group. This combination of structural elements contributes to its versatile reactivity and selectivity in various chemical environments. The thiophene moiety, known for its aromatic stability and electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule, making it suitable for applications in electron transport materials and sensors.

Recent research has focused on the synthesis and characterization of this compound, particularly in the context of green chemistry principles. Scientists have developed novel synthetic routes that minimize waste and utilize renewable resources, aligning with global efforts to promote sustainable chemical practices. For instance, a study published in the Journal of Organic Chemistry demonstrated a catalytic asymmetric synthesis method that significantly improves the yield and enantioselectivity of this compound.

In terms of applications, 4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde has shown promise as a precursor for advanced polymers and biodegradable materials. Its ability to undergo controlled polymerization under mild conditions makes it an attractive candidate for developing eco-friendly packaging materials and biomedical devices. Additionally, its aldehyde group enables it to participate in various condensation reactions, further expanding its utility in organic synthesis.

The compound's compatibility with biological systems has also been explored in recent studies. Researchers have investigated its potential as a drug delivery agent due to its ability to form stable complexes with therapeutic molecules. A study conducted at the University of California revealed that this compound can enhance the solubility and bioavailability of hydrophobic drugs, making it a valuable tool in pharmaceutical development.

In conclusion, 4-(4-methylpiperidin-1-yl)methylthiophene-2-carbaldehyde, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and material science progress, this compound is poised to play an increasingly important role in shaping future innovations across multiple industries.